molecular formula C15H13F2NO B261121 N-benzyl-3,4-difluoro-N-methylbenzamide

N-benzyl-3,4-difluoro-N-methylbenzamide

Cat. No.: B261121
M. Wt: 261.27 g/mol
InChI Key: LAAYEEOTGLSXGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-Benzyl-3,4-difluoro-N-methylbenzamide is a benzamide derivative featuring a benzyl group and a methyl group attached to the amide nitrogen, along with 3,4-difluoro substitution on the benzoyl ring. For example, N-benzyl-3,5-difluoro-N-methylbenzamide was synthesized via radical cyclization using CuSO₄ and K₃PO₄ under argon .

Properties

Molecular Formula

C15H13F2NO

Molecular Weight

261.27 g/mol

IUPAC Name

N-benzyl-3,4-difluoro-N-methylbenzamide

InChI

InChI=1S/C15H13F2NO/c1-18(10-11-5-3-2-4-6-11)15(19)12-7-8-13(16)14(17)9-12/h2-9H,10H2,1H3

InChI Key

LAAYEEOTGLSXGC-UHFFFAOYSA-N

SMILES

CN(CC1=CC=CC=C1)C(=O)C2=CC(=C(C=C2)F)F

Canonical SMILES

CN(CC1=CC=CC=C1)C(=O)C2=CC(=C(C=C2)F)F

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural features and properties of N-benzyl-3,4-difluoro-N-methylbenzamide with similar benzamide derivatives:

Compound Name Molecular Formula Molecular Weight Substituents Key Properties References
This compound C₁₅H₁₃F₂NO 261.27 g/mol* - 3,4-difluoro (benzoyl)
- N-benzyl, N-methyl
Predicted high lipophilicity (logP ~3.5) due to fluorine and aromatic groups. Estimated
3,4-Difluoro-N-(2-hydroxypropyl)benzamide C₁₀H₁₁F₂NO₂ 215.20 g/mol - 3,4-difluoro (benzoyl)
- N-(2-hydroxypropyl)
Hydrophilic due to hydroxyl group; lower logP (~2.0) .
N-Benzyl-3,4-dimethyl-N-(pyridin-2-yl)benzamide C₂₁H₂₀N₂O 316.40 g/mol - 3,4-dimethyl (benzoyl)
- N-benzyl, N-pyridyl
Enhanced polarity (PSA = 24.1 Ų) from pyridyl group; logP = 4.99 .
N-(3,4-Difluorophenyl)-3-methylbenzamide C₁₄H₁₁F₂NO 247.25 g/mol - 3-methyl (benzoyl)
- N-(3,4-difluorophenyl)
Moderate lipophilicity; potential for π-π stacking with aromatic substituents .
3,4-Difluoro-N-[2-(2-methylindol-1-yl)ethyl]benzamide C₁₈H₁₆F₂N₂O 314.33 g/mol - 3,4-difluoro (benzoyl)
- N-indolylethyl
Increased steric bulk; possible antimicrobial activity .

*Estimated based on analogous compounds.

Q & A

Q. What advanced safety protocols are recommended for handling mutagenic intermediates?

  • Methodological Answer :
  • Ames Test Compliance : Screen intermediates for mutagenicity using Salmonella typhimurium strains .
  • Waste Management : Neutralize reactive waste with sodium bicarbonate before disposal .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.